![molecular formula C9H13N3O2 B1399741 ethyl 3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-7-carboxylate CAS No. 1190392-05-2](/img/structure/B1399741.png)
ethyl 3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-7-carboxylate
Overview
Description
Ethyl 3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-7-carboxylate is a chemical compound . It’s used in various applications, including pharmaceuticals, organic materials, natural products, and bioactive molecules .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula, molecular weight, and possibly its melting and boiling points .Scientific Research Applications
Chemical Synthesis and Structural Analysis
- Synthesis of Novel Derivatives : Research has involved synthesizing new chemical derivatives containing the triazole moiety. For example, Kumar and Mashelkar (2007) synthesized new 1, 2, 4 triazoles containing 2H-pyrano[2, 3-b]pyridine moiety, derived from a similar compound (Kumar & Mashelkar, 2007).
- Ring-Chain Isomerism : Pryadeina et al. (2008) investigated the cyclization of similar compounds and their subjectivity to ring–chain isomerisation depending on the solvent and substituent length (Pryadeina et al., 2008).
- Study of Hydrazone-Hydrazine Tautomerism : Zhang et al. (2019) synthesized 3-(Piperidin-4-yl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole and conducted a theoretical study on the hydrazone-hydrazine tautomerism of the intermediate hydrazonation product (Zhang et al., 2019).
Applications in Medicinal Chemistry
- Tuberculostatic Activity : Titova et al. (2019) synthesized structural analogs of ethyl 5-methyl-7-(thiophen-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate and evaluated them for tuberculostatic activity, analyzing structure-activity relations (Titova et al., 2019).
- Antibacterial and Antitumor Activities : Gomha et al. (2017) synthesized a novel compound with the triazolo[4,3-a]pyrimidine structure and investigated its in vitro antitumor activities against human lung and hepatocellular carcinoma cell lines, showing high potency compared to standard drugs (Gomha, Muhammad, & Edrees, 2017).
Material Science and Coordination Chemistry
- Structural Diversity in Coordination Polymers : Cisterna et al. (2018) explored the influence of positional isomeric effect on the structures of polymer complexes using positional isomers of ethyl 5-methyl-1-(pyridin-3-yl)-1H-1,2,3-triazole-3-carboxylate and ethyl-5-methyl-1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate, along with Cd(II) ions (Cisterna et al., 2018).
Mechanism of Action
Target of Action
The primary target of ethyl 3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-7-carboxylate is Receptor-Interacting Protein Kinase 1 (RIPK1) . RIPK1 plays a crucial role in the regulation of cell survival and death, making it a significant target for therapeutic intervention in various diseases.
Mode of Action
The compound interacts with RIPK1, exhibiting potent inhibitory activity . It binds to the allosteric pocket of RIPK1, serving as a type III inhibitor . This interaction disrupts the kinase’s function, leading to a decrease in necroptotic activity.
Biochemical Pathways
The inhibition of RIPK1 affects the necroptosis pathway, a form of regulated cell death . By inhibiting RIPK1, the compound prevents the downstream effects of necroptosis, including inflammation and tissue damage.
Result of Action
The compound’s action results in potent anti-necroptotic activity in both human and mouse cellular assays . This suggests potential therapeutic applications in mitigating necroptosis-related inflammatory diseases, neurodegenerative diseases, and cancers.
Action Environment
It’s worth noting that the compound’s synthesis and biological activities could be influenced by various factors, including the presence of other nitrogen-containing heterocycles .
Future Directions
Biochemical Analysis
Biochemical Properties
Ethyl 3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-7-carboxylate plays a significant role in biochemical reactions, particularly as an inhibitor of necroptosis, a form of programmed cell death. This compound interacts with receptor-interacting protein kinase 1 (RIPK1), a crucial enzyme in the necroptosis pathway . By binding to the allosteric pocket of RIPK1, this compound inhibits its activity, thereby preventing the downstream signaling events that lead to cell death .
Cellular Effects
This compound has been shown to exert significant effects on various cell types. In human and mouse cellular assays, this compound demonstrated potent anti-necroptotic activity . It influences cell function by inhibiting the necroptosis pathway, which is involved in inflammatory responses and cell death. This inhibition can lead to reduced inflammation and cell survival, making it a potential therapeutic agent for diseases characterized by excessive cell death and inflammation .
Molecular Mechanism
The molecular mechanism of action of this compound involves its interaction with RIPK1. By binding to the allosteric pocket of RIPK1, the compound acts as a type III inhibitor, effectively blocking the kinase activity of RIPK1 . This inhibition prevents the phosphorylation events necessary for the progression of the necroptosis pathway, thereby halting the cell death process .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed over time. The compound has shown stability in in vitro assays, maintaining its inhibitory activity against RIPK1 over extended periods .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At therapeutic doses, the compound effectively inhibits necroptosis without significant toxicity . At higher doses, potential adverse effects, including toxicity and off-target interactions, may occur . Determining the optimal dosage is crucial for maximizing therapeutic benefits while minimizing adverse effects .
Metabolic Pathways
This compound is involved in metabolic pathways related to its interaction with RIPK1. The compound’s metabolism may involve enzymatic modifications that influence its activity and stability . Understanding these metabolic pathways is essential for optimizing its therapeutic potential and predicting its behavior in biological systems .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions influence its localization and accumulation, affecting its overall efficacy and potential side effects .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. The compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . Understanding its subcellular localization can provide insights into its mechanism of action and potential therapeutic applications .
Properties
IUPAC Name |
ethyl 3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-7-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2/c1-3-14-9(13)7-4-5-12-6(2)10-11-8(7)12/h7H,3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPCNGGZROZCNFF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN2C1=NN=C2C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301146719 | |
Record name | Ethyl 6,7-dihydro-3-methyl-5H-pyrrolo[2,1-c]-1,2,4-triazole-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301146719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1190392-05-2 | |
Record name | Ethyl 6,7-dihydro-3-methyl-5H-pyrrolo[2,1-c]-1,2,4-triazole-7-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1190392-05-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 6,7-dihydro-3-methyl-5H-pyrrolo[2,1-c]-1,2,4-triazole-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301146719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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